Cas no 2679858-95-6 (rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine)

• Product Name: rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine
• CAS No: 2679858-95-6
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• MDL: MFCD34186785
• CID: 5645000
• PubChem ID: 165937882
• Update Time: 2025-06-15

rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2679858-95-6
• EN300-28271770
• rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine

• MDL： MFCD34186785
• Inchi： 1S/C5H10N4O2S/c1-12(10,11)5-3-7-2-4(5)8-9-6/h4-5,7H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： HLVSJAVRNPTEDK-RFZPGFLSSA-N
• SMILES： S(C)([C@@H]1CNC[C@H]1N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 190.05244675g/mol
• Monoisotopic Mass: 190.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.9Ų

Additional information on rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine

Chemical Profile of rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine (CAS No. 2679858-95-6)

Rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and designated by the CAS number 2679858-95-6, plays a crucial role in the development of novel therapeutic agents. The presence of both azido and methanesulfonyl functional groups in its molecular framework endows it with distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a pyrrolidine core, which is a six-membered heterocyclic ring containing one nitrogen atom. This nitrogen atom is further substituted with an azido group at the 3-position and a methanesulfonyl group at the 4-position. The stereochemistry of the pyrrolidine ring is specified as racemic, denoted by the (3R,4R) configuration, which indicates that the compound is an equimolar mixture of two enantiomers. This stereochemical purity is essential for ensuring consistent reactivity and biological activity in subsequent synthetic transformations.

In recent years, there has been growing interest in the applications of rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine in medicinal chemistry. The azido group is a versatile functional handle that can undergo various transformations, including cycloadditions with alkenes and alkynes, as well as displacement reactions with nucleophiles. These reactions are pivotal in constructing complex molecular architectures, which are often required for the design of biologically active compounds.

The methanesulfonyl group, on the other hand, provides stability to the molecule while also serving as a leaving group in certain reactions. This dual functionality makes rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine a valuable building block for constructing more intricate molecules. For instance, it has been utilized in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in drug discovery efforts aimed at treating various diseases.

Recent studies have highlighted the compound's utility in the development of novel antiviral agents. The pyrrolidine scaffold is a common motif found in many antiviral drugs due to its ability to interact favorably with biological targets such as enzymes and receptors. By incorporating functional groups like azido and methanesulfonyl into this scaffold, chemists can fine-tune the properties of these molecules to enhance their efficacy against viral pathogens.

The racemic nature of rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine presents both challenges and opportunities for researchers. While enantiomeric purity is often desired for pharmaceutical applications due to differences in biological activity between enantiomers, the racemic mixture can be separated into its individual enantiomers using chiral resolution techniques. This allows for the exploration of each enantiomer's unique properties and potential applications.

Advances in synthetic methodologies have enabled more efficient access to rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine and its derivatives. Techniques such as asymmetric synthesis and catalytic transformations have significantly improved yields and reduced costs associated with producing this compound on an industrial scale. These advancements are crucial for facilitating further research and development efforts aimed at discovering new therapeutic agents.

The compound's reactivity also makes it a useful tool for studying reaction mechanisms and developing new synthetic strategies. By investigating how rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine participates in various chemical transformations, researchers can gain insights into fundamental principles governing organic reactions. These insights can then be applied to design more efficient synthetic routes for other complex molecules.

In conclusion, rac-(3R,4R)-3-azido-4-methanesulfonylpyrrolidine (CAS No. 2679858-95-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity patterns make it an invaluable intermediate for constructing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand even further.